3-oxo-4-(thiazol-2-yl)-N-(o-tolyl)piperazine-1-carboxamide

• IUPAC Name: N-(2-methylphenyl)-3-oxo-4-(1,3-thiazol-2-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C15H16N4O2S/c1-11-4-2-3-5-12(11)17-14(21)18-7-8-19(13(20)10-18)15-16-6-9-22-15/h2-6,9H,7-8,10H2,1H3,(H,17,21)
• InChI Key: CEWCVJUOZGDESS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2CCN(C(=O)C2)C3=NC=CS3
• Molecular Formula: C15H16N4O2S
• Molecular Weight: 316.4 g/mol
• CAS No.: 2320457-22-3

Description

3-oxo-4-(thiazol-2-yl)-N-(o-tolyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C15H16N4O2S and its molecular weight is 316.38. The purity is usually 95%.
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Scientific Research Applications

• Microwave-Assisted Synthesis and Biological Activities : Compounds similar to 3-oxo-4-(thiazol-2-yl)-N-(o-tolyl)piperazine-1-carboxamide have been synthesized using microwave-assisted methods. These compounds, including those with a 1,3-thiazole nucleus, have shown promising antimicrobial, antilipase, and antiurease activities (Başoğlu et al., 2013).

• Antiproliferative and Anti-HIV Activity : Derivatives of 2-Piperazino-1,3-benzo[d]thiazoles have been synthesized and evaluated for their antiproliferative activity against human tumor-derived cell lines. Certain compounds in this category demonstrated notable effects on specific leukemia and lymphoblastoid cell lines, although no significant activity against HIV was observed (Al-Soud et al., 2010).

• Molecular Docking Studies and Antimicrobial Evaluation : Piperazine derivatives, including those similar to the mentioned compound, have been synthesized and their structures confirmed through various spectral analyses. These compounds were evaluated for antimicrobial activity against bacterial and fungal strains, revealing promising applications in developing potent antimicrobials (Patil et al., 2021).

• Evaluation as Antipsychotic Agents : Heterocyclic analogues of specific carboxamides, including those with a piperazine structure, were evaluated as potential antipsychotic agents. Some derivatives exhibited potent in vivo activities comparable to established compounds, suggesting their use in psychiatric medicine (Norman et al., 1996).

• Antibacterial Agents : Piperazinyl oxazolidinone compounds, which are structurally related, have been investigated for their antibacterial properties, particularly against gram-positive pathogens including methicillin-resistant Staphylococcus aureus. This research highlights the potential use of these compounds in treating bacterial infections (Tucker et al., 1998).